Cas no 1361731-46-5 (6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile
• CAS No: 1361731-46-5
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932230
• Update Time: 2025-06-14

6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-7(10(11)12)4-6(5-14)15-8(9)2-3-13/h4,10H,2,5,14H2,1H3
• InChI Key： GVWOFQAKSGVATF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(CC#N)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile

Recent Advances in the Study of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile (CAS: 1361731-46-5)

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile (CAS: 1361731-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly those with difluoromethyl and aminomethyl substituents. These functional groups are known to enhance the metabolic stability and bioavailability of drug candidates. The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile has been identified as a promising scaffold for the development of novel kinase inhibitors, which are crucial targets in the treatment of various cancers and inflammatory diseases.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a novel multi-step synthesis protocol that yields high purity and high yields of the target compound. The protocol involves the use of palladium-catalyzed cross-coupling reactions and selective fluorination techniques, which are critical for introducing the difluoromethyl group at the 4-position of the pyridine ring.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile exhibits potent inhibitory effects against several protein kinases, including JAK2 and EGFR. These kinases are implicated in the pathogenesis of various malignancies, making the compound a potential candidate for further preclinical evaluation. Moreover, the compound's unique structural features contribute to its selectivity, reducing the likelihood of off-target effects.

Another area of interest is the compound's potential application in the development of radiopharmaceuticals. A recent study published in the European Journal of Medicinal Chemistry explored the radiolabeling of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile with fluorine-18, a radioisotope commonly used in positron emission tomography (PET) imaging. The study reported successful radiolabeling and preliminary biodistribution data, suggesting that the compound could serve as a valuable tool for imaging kinase activity in vivo.

Despite these promising findings, several challenges remain. For instance, the compound's pharmacokinetic properties, such as its metabolic stability and tissue distribution, need to be further characterized. Additionally, more extensive in vivo studies are required to evaluate its efficacy and safety in animal models. Nevertheless, the current body of research underscores the potential of 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile as a versatile scaffold for drug discovery.

In conclusion, the compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetonitrile (CAS: 1361731-46-5) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its potent biological activity, make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and exploring its therapeutic potential in various disease models.